Cas no 1262006-00-7 (2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid)

• Product Name: 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid
• CAS No: 1262006-00-7
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD18320149
• CID: 1219475
• PubChem ID: 53226061
• Update Time: 2025-05-20

2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid
• DTXSID00689793
• 2-(5-Cyano-2-fluorophenyl)-6-methylbenzoic acid, 95%
• MFCD18320149
• 1262006-00-7
• 5'-Cyano-2'-fluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320149
• Inchi： 1S/C15H10FNO2/c1-9-3-2-4-11(14(9)15(18)19)12-7-10(8-17)5-6-13(12)16/h2-7H,1H3,(H,18,19)
• InChI Key： VVDRHINDWWRCFH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid

Comprehensive Guide to 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid (CAS No. 1262006-00-7): Properties, Applications, and Market Insights

2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid (CAS 1262006-00-7) is a specialized fluorinated benzoic acid derivative with significant potential in pharmaceutical and material science applications. This compound features a unique molecular structure combining a cyano group, fluorine substituent, and methylbenzoic acid backbone, making it valuable for drug discovery and advanced material development. Researchers and industry professionals are increasingly interested in this compound due to its versatile chemical properties and potential applications in small molecule therapeutics and organic electronics.

The growing demand for fluorinated pharmaceutical intermediates has put compounds like 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid in the spotlight. With the pharmaceutical industry's focus on targeted drug delivery and precision medicine, this compound's structural features make it particularly interesting for developing kinase inhibitors and GPCR modulators. Recent studies suggest potential applications in developing treatments for metabolic disorders and inflammatory conditions, aligning with current healthcare trends toward personalized therapies.

From a chemical perspective, 1262006-00-7 demonstrates interesting properties due to its electron-withdrawing groups (cyano and fluorine) and aromatic system. The compound's molecular weight of 269.25 g/mol and lipophilicity parameters make it suitable for medicinal chemistry applications where blood-brain barrier penetration is desired. The presence of both hydrogen bond acceptors and hydrogen bond donors in its structure contributes to its potential as a protein-binding scaffold in drug design.

The synthesis of 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid typically involves palladium-catalyzed cross-coupling reactions, followed by selective fluorination and cyanation steps. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. These developments are particularly relevant as the chemical industry moves toward more sustainable manufacturing processes, a key concern for modern researchers and manufacturers.

In material science applications, CAS 1262006-00-7 shows promise as a building block for organic semiconductors and liquid crystal materials. The compound's conjugated system and dipolar character make it interesting for developing advanced materials with tunable electronic properties. This aligns with current research trends in flexible electronics and organic photovoltaics, areas experiencing significant growth due to the demand for renewable energy solutions and wearable technologies.

The global market for fluorinated fine chemicals like 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid is projected to grow steadily, driven by increasing R&D investments in pharmaceutical innovation and advanced materials. Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of such specialized compounds. Quality standards for 1262006-00-7 typically require ≥98% purity for research applications, with strict controls on residual solvents and heavy metal content.

Storage and handling of 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid require standard laboratory precautions for organic compounds. The material should be kept in airtight containers at room temperature, protected from moisture and light exposure. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the powder form to prevent respiratory exposure.

Future research directions for CAS 1262006-00-7 may explore its potential in bioconjugation chemistry and prodrug development, particularly for targeted cancer therapies. The compound's structural features also make it a candidate for developing fluorescent probes and molecular sensors, applications that are gaining attention in diagnostic imaging and chemical biology. These potential applications position 2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid as a compound with diverse possibilities in both life sciences and materials research.